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Compound of Interest

Compound Name: Picrasin B acetate

Cat. No.: B15595510 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of specialized chemical compounds are paramount to ensuring laboratory safety and

environmental protection. Picrasin B acetate, a natural product utilized in life sciences

research, requires a structured disposal plan due to the limited availability of comprehensive

safety data. This guide provides essential, immediate safety and logistical information for the

proper disposal of Picrasin B acetate, drawing upon general best practices for chemical waste

management in a research setting.

Disclaimer: A specific Safety Data Sheet (SDS) for Picrasin B acetate containing detailed

disposal instructions could not be located. The following procedures are based on general

guidelines for the disposal of research-grade chemical compounds with incompletely

characterized toxicological properties. It is imperative to consult with your institution's

Environmental Health and Safety (EHS) department for specific guidance and to ensure

compliance with all local, state, and federal regulations.

Key Properties of Picrasin B Acetate
A summary of the known quantitative data for Picrasin B acetate is presented below for easy

reference. This information is crucial for correct labeling and waste stream identification.
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Property Value

CAS Number 30315-04-9

Molecular Formula C23H30O7

Molecular Weight 418.48 g/mol

Physical Form Powder

Storage Temperature -20°C

Procedural Steps for Proper Disposal
The proper disposal of Picrasin B acetate should be approached with the caution required for

a substance with unknown comprehensive toxicity. The following step-by-step process outlines

the recommended procedure for its disposal.

1. Personal Protective Equipment (PPE): Before handling Picrasin B acetate for disposal,

ensure appropriate PPE is worn. This includes:

Gloves: Nitrile or other chemically resistant gloves.

Eye Protection: Safety glasses with side shields or goggles.

Lab Coat: A standard laboratory coat to protect from spills.

Respiratory Protection: If there is a risk of generating dust, a NIOSH-approved respirator is

recommended.

2. Waste Identification and Segregation:

Solid Waste:

Unused or expired pure Picrasin B acetate powder.

Contaminated materials such as weigh boats, kimwipes, and disposable labware.

Liquid Waste:
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Solutions containing Picrasin B acetate.

Rinsate from cleaning contaminated glassware.

All waste streams must be segregated from other laboratory waste to prevent inadvertent

chemical reactions.

3. Waste Containment and Labeling:

Solid Waste:

Collect all solid waste in a clearly labeled, sealable container. A high-density polyethylene

(HDPE) container is a suitable option.

The label should include:

"Hazardous Waste"

"Picrasin B Acetate, Solid Waste"

CAS Number: 30315-04-9

An estimate of the quantity of the chemical.

The date of accumulation.

Liquid Waste:

Collect all liquid waste in a compatible, leak-proof container with a secure cap.

The label should include:

"Hazardous Waste"

"Picrasin B Acetate, Liquid Waste"

The solvent(s) used and their approximate concentrations.

CAS Number: 30315-04-9
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An estimate of the concentration of Picrasin B acetate.

The date of accumulation.

4. Storage of Waste:

Store waste containers in a designated, well-ventilated, and secure area, away from

incompatible materials.

Ensure the storage area is secondary containment to prevent the spread of material in case

of a leak.

5. Final Disposal:

Contact your institution's EHS department to arrange for the pickup and disposal of the

hazardous waste.

Do not attempt to dispose of Picrasin B acetate down the drain or in the regular trash.

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of Picrasin B
acetate.
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Start: Picrasin B Acetate
for Disposal

1. Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

2. Identify Waste Type

Solid Waste
(Powder, Contaminated Items)

 Is it solid? 

Liquid Waste
(Solutions, Rinsate)

 Is it liquid? 

3a. Contain in Labeled
Solid Waste Container

3b. Contain in Labeled
Liquid Waste Container

4. Store in Designated
Hazardous Waste Area

5. Contact EHS for Pickup
and Final Disposal

End: Proper Disposal
Complete

Click to download full resolution via product page

Caption: A step-by-step workflow for the safe disposal of Picrasin B acetate.
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By adhering to these procedures, laboratory personnel can ensure the safe and compliant

disposal of Picrasin B acetate, thereby protecting themselves, their colleagues, and the

environment. Always prioritize safety and consult with your institution's safety professionals for

any questions or concerns.

To cite this document: BenchChem. [Navigating the Safe Disposal of Picrasin B Acetate: A
Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15595510#picrasin-b-acetate-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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